Cas no 1261907-09-8 (2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid)

• Product Name: 2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid
• CAS No: 1261907-09-8
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• MDL: MFCD18320344
• CID: 2622306
• PubChem ID: 53226249
• Update Time: 2025-05-20

2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50689960
• 1261907-09-8
• 2'-Methoxy-5'-methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18320344
• 2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid, 95%
• 2-(2-METHOXY-5-METHYLPHENYL)-4-NITROBENZOIC ACID
• 2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid

• MDL： MFCD18320344
• Inchi： 1S/C15H13NO5/c1-9-3-6-14(21-2)13(7-9)12-8-10(16(19)20)4-5-11(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： NCFQLHMWJGYPNY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.07937252Da
• Monoisotopic Mass: 287.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid

Comprehensive Overview of 2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid (CAS No. 1261907-09-8)

2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid (CAS No. 1261907-09-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring a methoxy group, a methylphenyl moiety, and a nitrobenzoic acid functional group, exhibits properties that make it valuable in various applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in drug development and material science.

The chemical properties of 2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid include a molecular weight of approximately 287.28 g/mol and a distinct solubility profile, which varies depending on the solvent used. Its nitro group and carboxylic acid functionality contribute to its reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies have explored its role in the synthesis of more complex molecules, particularly those with potential therapeutic benefits. This aligns with current trends in the pharmaceutical industry, where there is a growing demand for novel intermediates that can streamline drug discovery processes.

One of the most discussed applications of 2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid is its use in the development of small-molecule inhibitors. These inhibitors are crucial in targeting specific enzymes or proteins involved in disease pathways, a topic that has gained traction due to the rise of personalized medicine. The compound's structural features allow for modifications that can enhance binding affinity and selectivity, making it a promising candidate for further research. Additionally, its potential role in cancer therapeutics has been a focal point in recent scientific literature, addressing the urgent need for innovative treatments in oncology.

From a market perspective, the demand for 2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid is expected to grow, driven by advancements in pharmaceutical R&D and the increasing emphasis on green chemistry. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of researchers. Furthermore, its relevance in high-throughput screening and combinatorial chemistry has positioned it as a valuable tool in modern drug discovery workflows. These trends reflect broader industry shifts toward efficiency and sustainability, which are top priorities for today's chemical enterprises.

In terms of safety and handling, 2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid requires standard laboratory precautions. Proper storage conditions, such as keeping the compound in a cool, dry place away from direct sunlight, are essential to maintain its stability. Researchers are advised to consult the material safety data sheet (MSDS) for detailed guidelines on handling and disposal. This emphasis on safety aligns with global initiatives to promote responsible chemical management, a topic frequently searched by professionals in the field.

The synthesis of 2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid typically involves multi-step organic reactions, including nitration and esterification, followed by hydrolysis. Recent innovations in catalytic methods have improved the yield and purity of this compound, addressing common challenges in its production. These advancements are particularly relevant to the process chemistry community, where optimizing synthetic routes is a key area of focus. Additionally, the compound's compatibility with microwave-assisted synthesis has been explored, offering a faster and more energy-efficient alternative to traditional methods.

Looking ahead, the future of 2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid appears promising, with ongoing research uncovering new applications and refining existing ones. Its role in medicinal chemistry and material science is likely to expand, particularly as interdisciplinary collaborations become more common. For researchers and industry stakeholders, staying updated on the latest developments related to this compound is essential to leverage its full potential. This aligns with the increasing use of AI-driven literature reviews and database searches, which help professionals stay ahead in a rapidly evolving field.

In conclusion, 2-(2-Methoxy-5-methylphenyl)-4-nitrobenzoic acid (CAS No. 1261907-09-8) is a compound of significant scientific and industrial interest. Its unique properties, diverse applications, and relevance to current research trends make it a valuable subject of study. As the chemical and pharmaceutical industries continue to evolve, this compound is poised to play a pivotal role in shaping future innovations. For those seeking in-depth information, consulting peer-reviewed journals and patent databases is highly recommended to gain a comprehensive understanding of its capabilities and limitations.